Cas no 1805109-86-7 (5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805109-86-7
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4811117
• Update Time: 2025-05-20

5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)5-3(1-11)4(12)2-13-6(5)8(14)15/h2,7H,12H2,(H,14,15)
• InChI Key： QESTXIRNWLJRAW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C=1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.9
• Topological Polar Surface Area: 100

Additional information on 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

Introduction to 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic Acid (CAS No. 1805109-86-7)

5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid is a significant compound in the realm of pharmaceutical and chemical research, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1805109-86-7, has garnered attention due to its potential in the development of novel therapeutic agents and its role in synthetic chemistry. The presence of multiple functional groups, including an amino group (5-amino), a cyano group (4-cyano), and a difluoromethyl group (3-(difluoromethyl)

The< strong>pyridine-2-carboxylic acid moiety is particularly noteworthy, as it serves as a common scaffold in medicinal chemistry. Pyridine derivatives are widely recognized for their biological activity and have been extensively studied for their potential applications in treating a range of diseases. The carboxylic acid group at the 2-position further enhances its utility, providing a site for further functionalization and modification. These features make 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid a promising candidate for the synthesis of pharmacologically active compounds.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. The unique structural attributes of 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid make it an attractive building block for such inhibitors. For instance, the cyano group can interact with various biological targets, while the difluoromethyl group is known to enhance metabolic stability and binding affinity. These properties are particularly relevant in the context of drug design, where optimizing these interactions can lead to more effective therapeutic agents.

Current research in this field has highlighted the compound's potential in addressing neurological disorders. Studies have demonstrated that pyridine-based compounds can modulate neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The< strong>5-amino group, in particular, has been shown to interact with amino acid receptors, which are crucial for neuronal communication. Furthermore, the< strong>3-(difluoromethyl) substituent has been implicated in enhancing the binding affinity of small molecules to their targets, a critical factor in drug efficacy.

The synthesis of 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds with the desired structural integrity and functional groups. The growing sophistication of synthetic chemistry has enabled researchers to access complex molecules like this one with increasing efficiency.

The compound's< strong>pyridine-2-carboxylic acid core also finds utility in materials science applications beyond pharmaceuticals. Pyridine derivatives are known for their ability to form stable coordination complexes with metals, which has implications for catalysis and material design. The carboxylic acid functionality further allows for polymerization or esterification reactions, expanding its potential uses in industrial applications. This versatility underscores the importance of compounds like 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid in both academic research and industrial development.

In conclusion, 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805109-86-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly those targeting neurological disorders. The ongoing advancements in synthetic chemistry continue to enhance our ability to produce such compounds efficiently, paving the way for new therapeutic innovations. As research progresses, the applications of this compound are expected to expand, further solidifying its importance in scientific endeavors.